Cas no 51236-16-9 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclohexyl-6-(ethylamino)-1-methyl-)

1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclohexyl-6-(ethylamino)-1-methyl- structure
51236-16-9 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclohexyl-6-(ethylamino)-1-methyl-
CAS No:51236-16-9
MF:C12H20N4O2
MW:252.312802314758
CID:362777
PubChem ID:21509671
Update Time:2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclohexyl-6-(ethylamino)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dione, 3-cyclohexyl-6-(ethylamino)-1-methyl-
    • 3-cyclohexyl-6-(ethylamino)-1-methyl-1,3,5-triazine-2,4-dione
    • DTXSID40615314
    • SCHEMBL11853118
    • 3-Cyclohexyl-6-(ethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione
    • 51236-16-9
    • Inchi: 1S/C12H20N4O2/c1-3-13-10-14-11(17)16(12(18)15(10)2)9-7-5-4-6-8-9/h9H,3-8H2,1-2H3,(H,13,14,17)
    • InChI Key: XYZWZNFBLMSBFJ-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(NCC)=NC(N1C1CCCCC1)=O

Computed Properties

  • Exact Mass: 252.1588
  • Monoisotopic Mass: 252.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 65.01
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